Cas no 2229133-13-3 (1-2-(5-bromopyridin-2-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(5-bromopyridin-2-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229133-13-3
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 6359388
• PubChem ID: 165683383
• Update Time: 2025-08-02

1-2-(5-bromopyridin-2-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-bromopyridin-2-yl)propan-2-ylcyclopropan-1-amine
• 2229133-13-3
• 1-[2-(5-bromopyridin-2-yl)propan-2-yl]cyclopropan-1-amine
• EN300-1908133

• Inchi： 1S/C11H15BrN2/c1-10(2,11(13)5-6-11)9-4-3-8(12)7-14-9/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： HIVYGSRTKKGFKW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-(5-bromopyridin-2-yl)propan-2-ylcyclopropan-1-amine

Comprehensive Overview of 1-(2-(5-Bromopyridin-2-yl)propan-2-yl)cyclopropan-1-amine (CAS No. 2229133-13-3)

The compound 1-(2-(5-Bromopyridin-2-yl)propan-2-yl)cyclopropan-1-amine (CAS No. 2229133-13-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-bromopyridin-2-yl moiety and a cyclopropan-1-amine group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 1-(2-(5-Bromopyridin-2-yl)propan-2-yl)cyclopropan-1-amine has surged due to their versatility in medicinal chemistry. The presence of the bromine atom in the pyridine ring enhances its reactivity, enabling further functionalization for tailored applications. This compound is often explored in the context of kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.

One of the most frequently asked questions about CAS No. 2229133-13-3 revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, including cross-coupling and amination processes. Its cyclopropylamine moiety is particularly noteworthy, as it is a common pharmacophore in drugs targeting neurodegenerative diseases and cancer. This has led to increased interest in its structure-activity relationship (SAR) studies.

From an industrial perspective, 1-(2-(5-Bromopyridin-2-yl)propan-2-yl)cyclopropan-1-amine is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic systems to optimize its production, reducing waste and energy consumption. This aligns with the global push toward environmentally friendly chemical manufacturing, a hot topic in 2024.

Another area of interest is the compound’s potential role in agrochemical innovation. Its pyridine-based structure is analogous to several commercial pesticides and herbicides, prompting studies into its efficacy as a crop protection agent. With the growing emphasis on food security and sustainable agriculture, this application could position CAS No. 2229133-13-3 as a key player in next-generation agrochemicals.

In summary, 1-(2-(5-Bromopyridin-2-yl)propan-2-yl)cyclopropan-1-amine is a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of drug development and sustainable chemistry. As scientific advancements continue, this compound is likely to remain a focal point for innovation.